Cas no 161416-94-0 ((R)-3-(Pyrrolidin-2-ylmethoxy)pyridine)

• Product Name: (R)-3-(Pyrrolidin-2-ylmethoxy)pyridine
• CAS No: 161416-94-0
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD11974736
• CID: 1029977
• PubChem ID: 10702468
• Update Time: 2025-06-07

(R)-3-(Pyrrolidin-2-ylmethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• (R)-3-(Pyrrolidin-2-ylmethoxy)pyridine
• 3-[[(2R)-pyrrolidin-2-yl]methoxy]pyridine
• 3-[(2R)-Pyrrolidin-2-ylmethoxy]pyridine
• LogP
• pyridine, 3-[(2R)-2-pyrrolidinylmethoxy]-
• 3-[(2R)-2-Pyrrolidinylmethoxy]pyridine
• (R)-3-(2-Pyrrolidinylmethoxy)pyridine 2HCl
• 161416-94-0
• DTXSID20443672
• CHEMBL440195
• AKOS016845573
• CS-0447607
• SCHEMBL905236
• AC-22429
• G80537
• (R)-3-(2-PYRROLIDINYLMETHOXY)PYRIDINE

• MDL： MFCD11974736
• Inchi： 1S/C10H14N2O/c1-3-9(12-6-1)8-13-10-4-2-5-11-7-10/h2,4-5,7,9,12H,1,3,6,8H2/t9-/m1/s1
• InChI Key： MKTQWLYJCQUWGP-SECBINFHSA-N
• SMILES： O(C1C=NC=CC=1)C[C@H]1CCCN1

Computed Properties

• Exact Mass: 178.11072
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.064
• PSA: 34.15

Additional information on (R)-3-(Pyrrolidin-2-ylmethoxy)pyridine

(R)-3-(Pyrrolidin-2-ylmethoxy)pyridine: A Comprehensive Overview

The compound (R)-3-(Pyrrolidin-2-ylmethoxy)pyridine, identified by the CAS number 161416-94-0, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure and stereochemistry, has been extensively studied for its potential applications in drug discovery and development. Recent advancements in synthetic methodologies and bioactivity assessments have further highlighted its significance in contemporary research.

Structurally, (R)-3-(Pyrrolidin-2-ylmethoxy)pyridine consists of a pyridine ring substituted with a pyrrolidine moiety at the 3-position. The stereochemistry at the chiral center of the pyrrolidine ring is crucial, as it determines the compound's pharmacokinetic properties and biological activity. This configuration not only influences the molecule's solubility and stability but also plays a pivotal role in its interaction with biological targets.

Recent studies have focused on the synthesis of this compound, employing enantioselective approaches to ensure high optical purity. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more efficient and scalable for industrial applications. The use of asymmetric catalysis has been particularly promising, enabling the selective formation of the (R)-enantiomer, which is often preferred due to its superior bioavailability.

In terms of pharmacological activity, (R)-3-(Pyrrolidin-2-ylmethoxy)pyridine has demonstrated potent inhibitory effects on several enzymes and receptors associated with neurological disorders. For instance, it has been shown to modulate serotonin reuptake transporters, making it a potential candidate for treating depression and anxiety. Additionally, recent in vitro studies have revealed its ability to inhibit histone deacetylases (HDACs), suggesting its potential role in epigenetic therapies for cancer.

The compound's versatility extends beyond pharmacology, as it has also been investigated for its applications in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalytic systems and sensor technologies. Recent research highlights its use in designing eco-friendly catalysts for organic transformations, underscoring its importance in sustainable chemistry.

Moreover, the environmental impact of (R)-3-(Pyrrolidin-2-ylmethoxy)pyridine has been a topic of interest. Studies have assessed its biodegradability and toxicity profiles, revealing that it exhibits low ecotoxicity under standard conditions. These findings are crucial for ensuring its safe use in both therapeutic and industrial contexts.

In conclusion, (R)-3-(Pyrrolidin-2-ylmethoxy)pyridine stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with advancements in synthetic techniques and bioactivity assessments, position it as a valuable asset in modern research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to both academia and industry.